Cas no 142999-60-8 (1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]-)

1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]- structure
142999-60-8 structure
Product Name:1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]-
CAS No:142999-60-8
MF:C15H22N2
MW:230.348583698273
CID:832685
Update Time:2026-04-29

1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]- Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.2]octan-3-amine, N-(1-phenylethyl)-, [R-(R*,S*)]-
    • (3S)-N-[(1R)-1-Phenylethyl]quinuclidin-3-amine
    • (S)-N-((R)-1-PHENYLETHYL)QUINUCLIDIN-3-AMINE
    • (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
    • (3S)-3-[(R)-(1-phenyl)ethylamino]-quinuclidine
    • (S)-N-[(4,5-dimethoxybenzocyclobut-1-yl)-methyl]-N-(methyl)amine hydrochloride
    • 1-[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]-N-methylmethanamine hydro
    • 1-[(7S)-3,4-dimethoxybicyclo-[4.2.0]octa-1,3,5-trien-7-yl]-N-methylmethanamine hydrochloride
    • AK-44950
    • ANW-45256
    • CTK8B4485
    • SureCN385259
    • Inchi: InChI=1S/C15H22N2/c1-12(13-5-3-2-4-6-13)16-15-11-17-9-7-14(15)8-10-17/h2-6,12,14-16H,7-11H2,1H3/t12-,15-/m1/s1
    • InChI Key: YUJLYFFNXJRLDW-IUODEOHRSA-N
    • SMILES: C[C@H](C1=CC=CC=C1)N[C@@H]2CN3CCC2CC3

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
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